2-Bromo-5-cyclopropoxyisonicotinamide
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Description
2-Bromo-5-cyclopropoxyisonicotinamide is a pyridine derivative characterized by a bromine atom at position 2, a cyclopropoxy group at position 5, and an amide functional group. The cyclopropoxy group introduces steric and electronic effects distinct from smaller alkoxy groups (e.g., methoxy), while the amide moiety enhances hydrogen-bonding capacity and metabolic stability compared to carboxylic acids or esters .
Properties
Molecular Formula |
C9H9BrN2O2 |
|---|---|
Molecular Weight |
257.08 g/mol |
IUPAC Name |
2-bromo-5-cyclopropyloxypyridine-4-carboxamide |
InChI |
InChI=1S/C9H9BrN2O2/c10-8-3-6(9(11)13)7(4-12-8)14-5-1-2-5/h3-5H,1-2H2,(H2,11,13) |
InChI Key |
RJIJCFSCCZPHMO-UHFFFAOYSA-N |
Canonical SMILES |
C1CC1OC2=CN=C(C=C2C(=O)N)Br |
Origin of Product |
United States |
Comparison with Similar Compounds
Structural and Functional Group Analysis
Key analogs and their properties are summarized below:
Notes:
- Cyclopropoxy vs.
- Amide vs. Carboxylic Acid: The amide group in the target enhances metabolic stability relative to carboxylic acid derivatives (e.g., 2-amino-5-bromoisonicotinic acid), which may improve pharmacokinetics .
- Halogen Position Effects : Bromine at position 2 (target) versus position 5 (5-bromo-2-chloro analog) could modulate electronic effects on the pyridine ring, influencing reactivity and intermolecular interactions .
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